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Compound of Interest

Compound Name: Acid Red 26

Cat. No.: B1679045

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide provides a comprehensive overview of Acid Red
26, a versatile azo dye known by several synonyms, most notably Ponceau de Xylidine and
Ponceau R.

Acid Red 26 is a red azo dye frequently utilized in histology for staining tissues.[1] It is
particularly recognized for its application in Masson's trichrome staining, where it imparts a
slight orange hue to red-staining cytoplasmic structures.[2][3][4] This guide delves into its
chemical identity, physical properties, and detailed experimental applications.

Nomenclature and Identification

Acid Red 26 is known by a multitude of synonyms across various industries and historical
contexts. Clarity in its identification is crucial for reproducible experimental outcomes. The
primary identifiers for this compound are its CAS (Chemical Abstracts Service) number, 3761-
53-3, and its Colour Index number, C.I. 16150.[5]

A comprehensive, though not exhaustive, list of its synonyms includes:
e Ponceau de Xylidine
e Ponceau R

e Ponceau 2R
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e Xylidine Ponceau

e Xylidine Ponceau 2R
e C.I. Acid Red 26

e Food Red 5

e Ponceau G

e RedR

Physicochemical Properties

The utility of Acid Red 26 in various applications is dictated by its chemical and physical
properties. It is a disodium salt of 4-[(2,4-dimethylphenyl)azo]-3-hydroxy-2,7-
naphthalenedisulfonic acid. A summary of its key quantitative data is presented in the table

below.
Property Value References
CAS Number 3761-53-3
C.I. Number 16150
Molecular Formula C1sH14N2Na207S2
Molecular Weight 480.42 g/mol
Appearance Dark red crystals or red

powder

Readily soluble; 1 to 10 mg/mL

Solubility in Water
at 20°C

Solubility in Ethanol Slightly soluble/Hardly soluble

Absorption Maximum (Amax) in
Water

499 nm, 502 nm, 503-508 nm

Typical Dye Content = 60%, >70%, = 78%, >80%
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Experimental Protocols

The primary application of Acid Red 26 in a research setting is as a component of the plasma
stain in Masson's trichrome staining protocol. This histological technique is invaluable for
differentiating collagen from muscle and other cytoplasmic components.

Masson's Trichrome Staining Protocol

This protocol is a widely accepted method for visualizing connective tissue.
Reagents:

e Bouin's Solution (Mordant): Optional, but recommended for formalin-fixed tissues to improve
staining quality.

o Weigert's Iron Hematoxylin: For nuclear staining.
 Biebrich Scarlet-Acid Fuchsin Solution (Plasma Stain):
o Biebrich Scarlet (or Ponceau de Xylidine/Acid Red 26)
o Acid Fuchsin
o Glacial Acetic Acid
e Phosphomolybdic/Phosphotungstic Acid Solution: For differentiation.
 Aniline Blue or Light Green Solution (Collagen Stain):
e 1% Acetic Acid Solution: For rinsing.
Procedure:

» Deparaffinization and Rehydration: Sections are deparaffinized in xylene and rehydrated
through a graded series of ethanol to distilled water.

e Mordanting (Optional): For formalin-fixed tissues, incubate sections in Bouin's solution at 56-
60°C for 1 hour. Rinse with running tap water until the yellow color disappears.
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e Nuclear Staining: Stain with Weigert's iron hematoxylin for 10 minutes. Rinse in running tap
water for 10 minutes.

e Plasma Staining: Stain with Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes. Rinse
in distilled water.

« Differentiation: Place in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes,
or until the collagen is decolorized.

e Collagen Staining: Transfer directly to aniline blue or light green solution and stain for 5-10
minutes.

» Rinsing: Rinse briefly in 1% acetic acid solution for 2-5 minutes.

e Dehydration and Mounting: Dehydrate rapidly through graded alcohols, clear in xylene, and
mount with a resinous mounting medium.

Expected Results:

e Nuclei: Black

e Cytoplasm, Keratin, Muscle Fibers: Red

o Collagen: Blue or Green (depending on the counterstain used)

Visualizing Experimental Workflows

To further clarify the relationships and processes involving Acid Red 26, the following diagrams
are provided.
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Synonym and Identifier Relationship for Acid Red 26

Ponceau R
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Caption: Interrelationship of common synonyms and identifiers for Acid Red 26.
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Workflow for Masson's Trichrome Staining

Sample Preparation
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Caption: Sequential workflow of the Masson's Trichrome staining protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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